Cas no 1784021-38-0 (2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine
• CAS No: 1784021-38-0
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6185755
• PubChem ID: 83484709
• Update Time: 2025-06-08

2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine
• EN300-1820521
• [2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropyl]methanamine
• 1784021-38-0

• Inchi： 1S/C11H17NS/c1-8-4-5-9(13-8)11(7-12)6-10(11,2)3/h4-5H,6-7,12H2,1-3H3
• InChI Key： ZQADVQBOPLBFQF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine (CAS No. 1784021-38-0)

2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine, identified by its CAS number 1784021-38-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl backbone fused with aromatic heterocycles, which are known for their diverse biological activities and potential therapeutic applications.

The molecular framework of 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine incorporates several key structural motifs that contribute to its unique chemical properties and biological relevance. The presence of a cyclopropyl group enhances the rigidity of the molecule, while the thiophene ring introduces electronic and steric effects that can modulate interactions with biological targets. Specifically, the 5-methylthiophen-2-yl substituent adds a methyl group to the thiophene ring, which can influence the compound's solubility, metabolic stability, and binding affinity.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their broad spectrum of biological activities. 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine represents a promising candidate for further investigation in this context. Its structural features suggest potential applications in the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases where modulating protein-protein interactions is crucial.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The cyclopropyl moiety is known to enhance binding affinity in certain protein targets, making it an attractive feature for medicinal chemists. Additionally, the thiophene ring is a common component in many bioactive molecules, including antiviral and anticancer agents. The combination of these structural elements in 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine suggests that it may exhibit multiple modes of action simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and pharmacological profiles of complex molecules like 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine with greater accuracy. These tools have been instrumental in identifying key interactions between the compound and potential biological targets, such as enzymes and receptors involved in disease pathways. By leveraging these computational approaches, scientists can design more targeted experiments to validate the biological activity of this compound.

The synthesis of 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The cyclopropyl group requires careful handling due to its strain energy and reactivity under certain conditions. However, recent methodologies have demonstrated effective strategies for introducing cyclopropyl moieties into complex molecular frameworks while maintaining high yields and purity. These advances have made it feasible to produce sufficient quantities of this compound for preclinical studies.

In addition to its synthetic considerations, the pharmacokinetic properties of 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine are of critical importance for its potential therapeutic applications. Studies have begun to explore its metabolic stability, solubility, and distribution within biological systems. Understanding these properties is essential for optimizing drug delivery formulations and predicting clinical efficacy. Preliminary data suggest that modifications to the molecular structure can significantly influence these pharmacokinetic parameters.

The potential applications of 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropylmethanamine extend beyond traditional small-molecule drug development. Its unique structural features make it a valuable candidate for exploring novel therapeutic strategies, such as targeted protein degradation and modulating epigenetic mechanisms. These emerging approaches represent cutting-edge trends in drug discovery and hold promise for addressing complex diseases that are currently difficult to treat.

As research continues to uncover new biological functions and therapeutic targets, compounds like 1784021-38-0 will play an increasingly important role in advancing medical science. The combination of structural complexity with demonstrated biological activity makes (CAS No. 1784021) an exciting area for future investigations. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential for fully realizing its potential as a therapeutic agent.